β-Ergocryptinine
β-Ergocryptinine
Brand Name:
Vulcanchem
CAS No.:
19467-61-9
VCID:
VC0052442
InChI:
InChI=1S/C32H41N5O5/c1-6-18(4)27-29(39)36-12-8-11-25(36)32(41)37(27)30(40)31(42-32,17(2)3)34-28(38)20-13-22-21-9-7-10-23-26(21)19(15-33-23)14-24(22)35(5)16-20/h7,9-10,13,15,17-18,20,24-25,27,33,41H,6,8,11-12,14,16H2,1-5H3,(H,34,38)/t18-,20-,24+,25-,27-,31+,32-/m0/s1
SMILES:
CCC(C)C1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O
Molecular Formula:
C32H41N5O5
Molecular Weight:
575.71
β-Ergocryptinine
CAS No.: 19467-61-9
Reference Standards
VCID: VC0052442
Molecular Formula: C32H41N5O5
Molecular Weight: 575.71
| CAS No. | 19467-61-9 |
|---|---|
| Product Name | β-Ergocryptinine |
| Molecular Formula | C32H41N5O5 |
| Molecular Weight | 575.71 |
| IUPAC Name | (6aR,9S)-N-[(1S,2S,4R,7S)-7-[(2S)-butan-2-yl]-2-hydroxy-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
| Standard InChI | InChI=1S/C32H41N5O5/c1-6-18(4)27-29(39)36-12-8-11-25(36)32(41)37(27)30(40)31(42-32,17(2)3)34-28(38)20-13-22-21-9-7-10-23-26(21)19(15-33-23)14-24(22)35(5)16-20/h7,9-10,13,15,17-18,20,24-25,27,33,41H,6,8,11-12,14,16H2,1-5H3,(H,34,38)/t18-,20-,24+,25-,27-,31+,32-/m0/s1 |
| Standard InChIKey | YYWXOXLDOMRDHW-NKIAMHPASA-N |
| SMILES | CCC(C)C1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O |
| Synonyms | (5’α,10α)-12’-Hydroxy-2’-(1-methylethyl)-5’-[(1S)-1-methylpropyl]ergotaman-3’,6’,18-trione; [5’α(S),8α]-12’-Hydroxy-2’-(1-methylethyl)-5’-(1-methylpropyl)ergotaman-3’,6’,18-trione; β-Ergokryptinine_x000B_ |
| PubChem Compound | 76960023 |
| Last Modified | Nov 11 2021 |
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